Cas no 2138191-67-8 (2,4,6-Triethylbenzene-1-sulfonyl fluoride)

• Product Name: 2,4,6-Triethylbenzene-1-sulfonyl fluoride
• CAS No: 2138191-67-8
• MF: C₁₂H₁₇FO₂S
• MW: 244.325586080551
• CID: 5999658
• PubChem ID: 165953838
• Update Time: 2025-05-20

2,4,6-Triethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728793
• 2,4,6-triethylbenzene-1-sulfonyl fluoride
• 2138191-67-8
• 2,4,6-Triethylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C12H17FO2S/c1-4-9-7-10(5-2)12(16(13,14)15)11(6-3)8-9/h7-8H,4-6H2,1-3H3
• InChI Key： WAPVQHWYPYLSPZ-UHFFFAOYSA-N
• SMILES： S(C1C(CC)=CC(CC)=CC=1CC)(=O)(=O)F

Computed Properties

• Exact Mass: 244.09332912g/mol
• Monoisotopic Mass: 244.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,4,6-Triethylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2,4,6-Triethylbenzene-1-sulfonyl Fluoride (CAS: 2138191-67-8) in Chemical Biology and Medicinal Research

2,4,6-Triethylbenzene-1-sulfonyl fluoride (TEBSF, CAS: 2138191-67-8) has emerged as a critical chemical probe and therapeutic agent in recent chemical biology and medicinal research. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, particularly in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies highlight its potential as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in biological systems.

A 2023 study published in Journal of Medicinal Chemistry demonstrated TEBSF's exceptional selectivity in covalently modifying catalytic serine residues in a range of enzymes, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). The research team utilized mass spectrometry-based proteomics to validate TEBSF's target engagement, revealing a remarkable 80% inhibition efficiency at nanomolar concentrations. These findings position TEBSF as a promising scaffold for developing next-generation covalent inhibitors with improved pharmacological properties.

In the field of neurodegenerative disease research, TEBSF has shown particular promise. A recent preclinical study (Nature Chemical Biology, 2024) reported TEBSF derivatives effectively crossed the blood-brain barrier and demonstrated neuroprotective effects in tauopathy models. The compound's ability to selectively modify pathological protein aggregates while sparing normal cellular proteins represents a significant advancement in targeted therapeutic strategies for Alzheimer's disease and related tauopathies.

The synthetic accessibility of TEBSF (2138191-67-8) has also been improved through recent methodological developments. A 2024 Organic Process Research & Development publication detailed a novel continuous-flow synthesis approach that increased yield by 35% while reducing hazardous waste generation. This process innovation addresses previous scalability challenges and supports the growing demand for TEBSF in both academic and industrial research settings.

Emerging applications in chemical proteomics have further expanded TEBSF's utility. Researchers at several leading institutions have incorporated TEBSF-based probes into multiplexed activity-based screening platforms, enabling simultaneous profiling of hundreds of enzyme activities in complex biological samples. This technological advancement, reported in Cell Chemical Biology (2023), provides unprecedented resolution in mapping disease-associated enzymatic networks and identifying novel therapeutic targets.

Looking forward, the unique properties of 2,4,6-Triethylbenzene-1-sulfonyl fluoride continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical translation efforts focus on optimizing its pharmacokinetic profile while maintaining its exceptional target selectivity. The compound's evolving role from a chemical biology tool to a therapeutic candidate underscores its growing importance in modern drug discovery paradigms.